Cas no 1841209-55-9 ((3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• CAS No: 1841209-55-9
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 5830745
• PubChem ID: 165507320
• Update Time: 2025-05-24

(3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• 1841209-55-9
• EN300-1287497

• Inchi： 1S/C7H10N2O3S/c1-12-7-9-3-5(13-7)4(8)2-6(10)11/h3-4H,2,8H2,1H3,(H,10,11)/t4-/m1/s1
• InChI Key： KLXWLRXSGSFOOI-SCSAIBSYSA-N
• SMILES： S1C(=NC=C1[C@@H](CC(=O)O)N)OC

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid

Introduction to (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid (CAS No. 1841209-55-9)

(3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid (CAS No. 1841209-55-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a thiazole ring and a methoxy substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid is defined by its chiral center at the third carbon atom, which imparts stereochemical specificity to the molecule. This chirality is crucial for its interactions with biological targets and can significantly influence its pharmacological properties. The presence of the thiazole ring and the methoxy group also enhances its solubility and stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate specific receptors in the central nervous system, potentially offering new avenues for treating conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid has also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. These properties make it suitable for both acute and chronic treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other medications.

The synthesis of (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid involves several steps, including the formation of the thiazole ring and the introduction of the methoxy group. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the final product meets high standards of quality and consistency.

In conclusion, (3R)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid (CAS No. 1841209-55-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.